Cas no 1564929-58-3 (2-Fluoro-N-methylpyridin-4-amine)
2-Fluoro-N-methylpyridin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-N-methylpyridin-4-amine
- 1564929-58-3
- EN300-2976754
- D82990
- SCHEMBL17469457
- MFCD18074220
- SB75655
- AKOS027325406
- BS-53101
- CS-0161413
-
- MDL: MFCD18074220
- Inchi: 1S/C6H7FN2/c1-8-5-2-3-9-6(7)4-5/h2-4H,1H3,(H,8,9)
- InChI Key: MUDHPAPTFFRFFY-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CN=1)NC
Computed Properties
- Exact Mass: 126.05932639g/mol
- Monoisotopic Mass: 126.05932639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 24.9
2-Fluoro-N-methylpyridin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QD216-50mg |
2-Fluoro-N-methylpyridin-4-amine |
1564929-58-3 | 95+% | 50mg |
214.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QD216-200mg |
2-Fluoro-N-methylpyridin-4-amine |
1564929-58-3 | 95+% | 200mg |
536.0CNY | 2021-07-15 | |
| TRC | F202106-100mg |
2-Fluoro-N-methylpyridin-4-amine |
1564929-58-3 | 100mg |
$ 185.00 | 2022-06-02 | ||
| TRC | F202106-500mg |
2-Fluoro-N-methylpyridin-4-amine |
1564929-58-3 | 500mg |
$ 705.00 | 2022-06-02 | ||
| TRC | F202106-1g |
2-Fluoro-N-methylpyridin-4-amine |
1564929-58-3 | 1g |
$ 1070.00 | 2022-06-02 | ||
| Chemenu | CM506641-250mg |
2-Fluoro-N-methylpyridin-4-amine |
1564929-58-3 | 95% | 250mg |
$59 | 2022-06-12 | |
| Chemenu | CM506641-1g |
2-Fluoro-N-methylpyridin-4-amine |
1564929-58-3 | 95% | 1g |
$143 | 2022-06-12 | |
| eNovation Chemicals LLC | Y1224199-5g |
2-Fluoro-N-methylpyridin-4-amine |
1564929-58-3 | 95% | 5g |
$750 | 2024-06-03 | |
| eNovation Chemicals LLC | D782520-1g |
4-Pyridinamine, 2-fluoro-N-methyl- |
1564929-58-3 | 95% | 1g |
$565 | 2024-08-03 | |
| eNovation Chemicals LLC | D782520-5g |
4-Pyridinamine, 2-fluoro-N-methyl- |
1564929-58-3 | 95% | 5g |
$795 | 2024-08-03 |
2-Fluoro-N-methylpyridin-4-amine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-Fluoro-N-methylpyridin-4-amine
Comprehensive Guide to 2-Fluoro-N-methylpyridin-4-amine (CAS No. 1564929-58-3): Properties, Applications, and Industry Insights
2-Fluoro-N-methylpyridin-4-amine (CAS No. 1564929-58-3) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research. This fluorinated pyridine derivative is characterized by its unique molecular structure, combining a fluoro substituent with an N-methylamine group at the 4-position of the pyridine ring. Its CAS number 1564929-58-3 serves as a critical identifier for researchers sourcing high-purity intermediates for drug discovery.
The growing demand for fluorinated pyridines like 2-Fluoro-N-methylpyridin-4-amine stems from their enhanced bioavailability and metabolic stability compared to non-fluorinated analogs—a key consideration in modern medicinal chemistry. Recent studies highlight its potential as a building block for kinase inhibitors and CNS-targeting compounds, aligning with industry trends toward precision medicine and targeted therapies.
Analytical data for CAS 1564929-58-3 reveals optimal physicochemical properties for synthetic applications: molecular weight of 126.13 g/mol, moderate lipophilicity (LogP ~1.2), and stability under standard laboratory conditions. These characteristics make it suitable for cross-coupling reactions and heterocyclic functionalization—processes frequently searched by organic chemists optimizing synthetic routes.
In response to frequent queries about 2-Fluoro-N-methylpyridin-4-amine synthesis, current protocols typically involve nucleophilic aromatic substitution of 2-fluoro-4-chloropyridine with methylamine, followed by purification via column chromatography. The compound's 19F NMR signature (typically δ -60 to -70 ppm) provides a crucial quality control metric, as discussed in recent ACS publications.
The compound's relevance extends to material science, where fluorinated pyridines contribute to advanced OLED materials and liquid crystal formulations. This dual applicability in life sciences and advanced materials explains its rising Google Scholar citations (142% increase since 2020), particularly in patents covering electronic materials and bioconjugation techniques.
Quality specifications for 1564929-58-3 typically require ≥98% HPLC purity, with strict controls on residual solvents and heavy metals—standards reflecting the compound's use in GMP-compliant synthesis. Leading suppliers now provide detailed COA documentation and stability studies, addressing regulatory concerns in pharmaceutical development.
Emerging applications include its use as a precursor for PET radiotracers, leveraging the fluorine-18 isotope for diagnostic imaging. This aligns with growing investments in theranostics—a trending search term in biomedical circles—where 2-Fluoro-N-methylpyridin-4-amine derivatives show promise for neurodegenerative disease research.
Storage recommendations for CAS 1564929-58-3 emphasize protection from light and moisture at 2-8°C, with shelf-life extensions possible under inert atmosphere. These protocols mirror best practices for handling air-sensitive intermediates—a common concern among bench chemists searching for compound handling guidelines.
The global market for fluorinated amine compounds is projected to grow at 6.8% CAGR through 2030, with 2-Fluoro-N-methylpyridin-4-amine positioned as a niche but strategic material. Custom synthesis inquiries increasingly request isotope-labeled versions (13C, 15N) for mechanistic studies and metabolic profiling.
From an environmental perspective, green chemistry approaches to producing 1564929-58-3 are being explored, including catalytic amination methods that reduce waste. Such developments respond to sustainability concerns frequently raised in pharmaceutical manufacturing forums and ESG-focused investment analyses.
Technical literature emphasizes the compound's role in structure-activity relationship (SAR) studies, where its hydrogen bond acceptor capacity (measured by Abraham descriptors) helps optimize drug-target interactions. This molecular property is increasingly searched in conjunction with AI-assisted drug design platforms.
For analytical chemists, 2-Fluoro-N-methylpyridin-4-amine presents characteristic mass spectral fragments at m/z 126 (M+) and 111 (M+-CH3), with UV absorption maxima at 265 nm—data points crucial for method development in QC laboratories validating synthetic batches.
The compound's patent landscape shows activity in proteolysis-targeting chimera (PROTAC) applications, particularly as a linker component. This connects to booming interest in targeted protein degradation therapies, a hot topic in recent biopharma conferences and investor briefings.
Supply chain considerations for CAS 1564929-58-3 highlight the importance of dual sourcing strategies, given its role in clinical-stage compounds. Procurement specialists frequently search for alternate synthetic routes and cost optimization strategies for such intermediates.
In educational contexts, 2-Fluoro-N-methylpyridin-4-amine serves as an excellent case study for regioselective functionalization of pyridines—a fundamental skill tested in organic chemistry exams and industrial recruitment assessments. Tutorial content on this topic shows high engagement in chemistry e-learning platforms.
Future research directions may explore the compound's potential in covalent inhibitor design, leveraging its amine group for targeted electrophile conjugation. Such applications align with industry needs for irreversible binders in oncology and antiviral research—areas generating substantial PubMed publications monthly.
1564929-58-3 (2-Fluoro-N-methylpyridin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)